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Compound of Interest

Compound Name: 8-Bromo-1-octene

Cat. No.: B045317

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents like 8-Bromo-1-octene are paramount. This guide provides
immediate, essential safety protocols, operational plans, and disposal procedures to ensure a
safe laboratory environment and regulatory compliance. Adherence to these guidelines is
critical for minimizing risks associated with this hazardous chemical.

Chemical and Physical Properties

Property Value

Molecular Formula C8H15Br

Molecular Weight 191.11 g/mol [1]

Appearance Light yellow liquid[2]

Boiling Point 92 °C/197.6 °F @ 24 mmHg[2]
Flash Point 78 °C 1 172.4 °F[2]

Specific Gravity 1.193 g/cm3 [2]

CAS Number 2695-48-9[1][2][3]

Hazard Identification and Personal Protective Equipment (PPE)
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8-Bromo-1-octene is classified as a hazardous chemical that can cause skin and serious eye

irritation, and may cause respiratory irritation.[1][4] Therefore, a multi-layered approach to PPE

is mandatory.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles
meeting ANSI Z87.1
standards. A face shield should
be worn over goggles if there

is a significant splash hazard.

[2](3]15]

Protects against chemical
splashes that can cause

serious eye damage.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile or neoprene).
Gloves must be inspected
before use and changed

immediately if contaminated.[3]

[5]L6]

Provides a barrier against skin

contact and absorption.[5]

Body Protection

A flame-resistant lab coat, fully
buttoned.[3][5][6]

Protects skin and personal
clothing from spills and

splashes.[5]

Respiratory Protection

Use in a well-ventilated area,
such as a chemical fume hood.
If ventilation is inadequate, a
NIOSH-approved respirator
with an organic vapor cartridge
is required.[3][5]

Prevents inhalation of

potentially harmful vapors.[5]

Footwear

Closed-toe, closed-heel shoes
made of a chemical-resistant

material.[5]

Protects feet from spills.

Operational Plan: From Recelipt to Disposal

A systematic approach to handling 8-Bromo-1-octene is crucial for laboratory safety. The

following workflow outlines the key steps from receiving the chemical to its final disposal.
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Workflow for Safe Handling and Disposal of 8-Bromo-1-octene
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Safe handling and disposal workflow for 8-Bromo-1-octene.
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Experimental Protocols

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

» Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[2]
o Keep the container tightly closed.[2][3]

» Store away from incompatible materials such as strong oxidizing agents, amines, and strong
bases.[7]

2. Handling and Use:

 All handling of 8-Bromo-1-octene must be conducted in a certified chemical fume hood to
ensure adequate ventilation.[3][5]

o Wear the mandatory PPE as specified in the table above.
» When transporting the chemical, use a secondary container to prevent spills.[5]
o Dispense the required amount carefully, avoiding splashes.[5]

o If used in a reaction, ensure the apparatus is securely clamped and any potential exothermic
reactions can be controlled.[5]

3. Spill Response:

o Small Spills: If you are trained to do so, contain the spill with an inert absorbent material
such as vermiculite or sand.[5][6] Wearing appropriate PPE, collect the absorbed material
into a sealed container for hazardous waste disposal.[5][6]

o Large Spills: Evacuate the immediate area and alert others.[5][6] Contact your institution's
emergency response team.

4. First Aid:
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids. Seek immediate medical attention.[2][3][5]

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.[2][3][5]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.[2][3][5]

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[3][5]

Disposal Plan
All waste containing 8-Bromo-1-octene must be treated as hazardous waste.
1. Waste Segregation and Collection:

o Collect all liquid waste containing 8-Bromo-1-octene in a designated, labeled, and sealed
waste container.[5] This falls under the category of halogenated organic waste.[8]

» Do not mix with non-halogenated organic wastes, acids, bases, or heavy metal wastes.[8]

o Collect contaminated solid waste, such as gloves and paper towels, in a separate, labeled,
and sealed container.[5]

2. Labeling and Storage of Waste:

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name, "8-
Bromo-1-octene".[8]

o Store waste containers in a designated satellite accumulation area that is cool, dry, and well-
ventilated.[8]

e Ensure waste containers are kept tightly closed and stored in secondary containment to
prevent spills.[8]

3. Final Disposal:
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» Dispose of the waste through your institution's Environmental Health and Safety (EHS) office
in accordance with all local, state, and federal regulations.[5][8]

e Do not pour down the drain.[3][5] The chemical should be disposed of by a licensed
professional waste disposal service, potentially through incineration.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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